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Compound of Interest

Compound Name: CC214-1

Cat. No.: B12386795 Get Quote

Essential Safety and Logistical Information for the Proper Disposal of Research Compound

CC214-1

For researchers and scientists engaged in drug development, the proper management and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

proper disposal of CC214-1, a research chemical. Given the absence of specific disposal data

for CC214-1, the following procedures are based on established best practices for the disposal

of unknown or hazardous research chemicals.

All chemical waste, including CC214-1, should be treated as hazardous unless explicitly

determined otherwise by a qualified safety officer.[1] Improper disposal can lead to serious

consequences, including personal injury, environmental contamination, and significant legal

and financial penalties.[2]

Quantitative Data on Hazardous Waste
Accumulation
To ensure compliance with safety regulations, laboratories must adhere to strict limits on the

accumulation of hazardous waste. The following table summarizes key quantitative limits for

hazardous waste storage in a laboratory setting, often referred to as a Satellite Accumulation

Area (SAA).
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Parameter Limit Regulatory Body

Maximum Volume of

Hazardous Waste
55 gallons EPA

Maximum Volume of Acutely

Toxic Waste (P-list)

1 quart (liquid) or 1 kilogram

(solid)
EPA

Maximum Storage Time in

SAA

12 months (unless

accumulation limits are met

sooner)

EPA

Data compiled from various university environmental health and safety guidelines.[2]

Detailed Disposal Protocol for CC214-1
The following protocol outlines the necessary steps for the safe and compliant disposal of

CC214-1. This procedure should be conducted in a designated laboratory area, and all

personnel must wear appropriate Personal Protective Equipment (PPE), including safety

goggles, lab coats, and chemical-resistant gloves.

Step 1: Waste Identification and Segregation

Treat as Hazardous: Assume CC214-1 is a hazardous chemical waste.[1] Do not dispose of

it down the drain or in regular trash.[2]

Segregate Waste Streams: Keep solid and liquid forms of CC214-1 waste separate. Do not

mix CC214-1 waste with other incompatible chemical wastes. Incompatible wastes should be

stored in separate secondary containment.

Step 2: Containerization and Labeling

Select Appropriate Containers: Use a chemically compatible, leak-proof container for

collecting CC214-1 waste. Plastic containers are often preferred to glass to minimize the risk

of breakage. The container must be in good condition, free of cracks or rust.

Proper Labeling: As soon as the first of the waste is added, affix a "Hazardous Waste" tag to

the container. The label must include:
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The words "Hazardous Waste".

The full chemical name: "CC214-1". Avoid abbreviations or chemical formulas.

The date of waste generation (when the first waste is added).

The location of origin (building and room number).

The Principal Investigator's name and contact information.

An indication of the hazards (e.g., flammable, corrosive, toxic). If the hazards are

unknown, this should be noted.

Keep Containers Closed: The waste container must be kept tightly sealed except when

adding waste.

Step 3: Storage in a Satellite Accumulation Area (SAA)

Designated Storage: Store the labeled waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory where the waste is generated.

Secondary Containment: Place the waste container in a secondary containment bin or tray to

contain any potential leaks or spills.

Monitor Accumulation: Do not exceed the 55-gallon limit for total hazardous waste or the 1-

quart limit for acutely toxic waste in the SAA.

Step 4: Arranging for Disposal

Contact Environmental Health & Safety (EHS): Once the container is full or is ready for

disposal, contact your institution's Environmental Health & Safety (EHS) office to schedule a

pickup. Do not transport hazardous waste yourself.

Complete a Waste Collection Form: Fill out any required hazardous waste collection forms

provided by your EHS office.

Step 5: Handling Empty Containers
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Triple Rinsing: An empty container that has held a hazardous chemical must be triple-rinsed

with a suitable solvent capable of removing the residue.

Collect Rinsate: The rinsate from the triple-rinsing process must be collected and disposed of

as hazardous waste.

Deface Label: After triple-rinsing, deface or remove the hazardous waste label from the

empty container.

Final Disposal of Container: The triple-rinsed and defaced container can typically be

disposed of in the regular trash.

Disposal Workflow for CC214-1
The following diagram illustrates the logical flow of the disposal procedure for CC214-1.
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Caption: Workflow for the proper disposal of CC214-1.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of CC214-1, thereby protecting themselves, their colleagues, and the environment.

Always consult your institution's specific chemical hygiene plan and EHS guidelines for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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